(E)-1-(3-((6-methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)-3-phenylprop-2-en-1-one

• IUPAC Name: (E)-1-[3-(6-methoxypyrazin-2-yl)oxypyrrolidin-1-yl]-3-phenylprop-2-en-1-one
• InChI: InChI=1S/C18H19N3O3/c1-23-16-11-19-12-17(20-16)24-15-9-10-21(13-15)18(22)8-7-14-5-3-2-4-6-14/h2-8,11-12,15H,9-10,13H2,1H3/b8-7+
• InChI Key: IASSHNCVNXUEIW-BQYQJAHWSA-N
• Canonical SMILES: COC1=CN=CC(=N1)OC2CCN(C2)C(=O)C=CC3=CC=CC=C3
• Isomeric SMILES: COC1=CN=CC(=N1)OC2CCN(C2)C(=O)/C=C/C3=CC=CC=C3
• Molecular Formula: C18H19N3O3
• Molecular Weight: 325.4 g/mol

Description

(E)-1-(3-((6-methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)-3-phenylprop-2-en-1-one is a chemical compound that belongs to the class of pyrrolidine derivatives. It has been studied extensively in the field of medicinal chemistry due to its potential therapeutic applications.

Scientific Research Applications

Antimicrobial and Antifungal Activity

Compounds related to (E)-1-(3-((6-methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)-3-phenylprop-2-en-1-one have been synthesized and shown to exhibit significant antimicrobial and antifungal activities. This is attributed to the presence of heterocyclic rings, with the activity increasing upon the introduction of a methoxy group into the structure (Hublikar et al., 2019).

Antiarrhythmic and Antihypertensive Effects

Synthesized derivatives, including compounds similar to the specified chemical, have demonstrated strong antiarrhythmic and antihypertensive activities. This efficacy is believed to be related to their alpha-adrenolytic properties, suggesting potential application in cardiovascular disorders (Malawska et al., 2002).

Antidiabetic Potential

Studies on related compounds have shown considerable antidiabetic activities in both in vitro and in vivo models. Compounds exhibited significant inhibition of alpha-amylase and alpha-glucosidase, which are key enzymes in diabetes management (Ramya et al., 2017).

Antiarrhythmic and Antihypertensive Properties

Novel derivatives of pyrrolidin-2-one, akin to the specified compound, have been synthesized and evaluated for their binding affinity to alpha1-adrenoceptors. These compounds have shown promising antiarrhythmic and antihypertensive properties, highlighting their potential as cardiovascular agents (Kulig et al., 2009).

Anticonvulsant Activity

Related pyrrolidine derivatives have been synthesized and tested for anticonvulsant activity. Several of these compounds were effective in various seizure models, suggesting potential use in treating epilepsy (Obniska et al., 2015).

Anticancer and Anti-inflammatory Potential

A series of derivatives related to the chemical demonstrated significant anticancer and anti-5-lipoxygenase activities. This indicates potential applications in cancer therapy and inflammation control (Rahmouni et al., 2016).